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Abstract
5-Hydroxynicotinic acid, a derivative of nicotinic acid (Vitamin B3), is a molecule of significant

interest in various scientific domains, including medicinal chemistry, metabolic studies, and

materials science. Its chemical structure, featuring both a hydroxyl and a carboxylic acid

functional group on a pyridine ring, imparts unique properties that make it a versatile building

block for the synthesis of novel compounds. This technical guide provides an in-depth overview

of the chemical properties, structure, synthesis, and known biological roles of 5-
hydroxynicotinic acid. Detailed experimental protocols for its synthesis and characterization

are provided, along with a visualization of its involvement in a key metabolic pathway.

Chemical Properties and Structure
5-Hydroxynicotinic acid is a white to off-white or yellow crystalline solid.[1][2] Its fundamental

chemical and physical properties are summarized in the table below.
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Property Value Source(s)

IUPAC Name
5-Hydroxypyridine-3-carboxylic

acid
[3]

Molecular Formula C₆H₅NO₃ [2]

Molecular Weight 139.11 g/mol [2]

Melting Point 299 °C [4][5]

Boiling Point (Predicted) 519.3 ± 35.0 °C [4]

pKa (Predicted) 2.08 ± 0.10 [2]

Solubility Soluble in water [2]

Appearance
White to off-white to yellow

solid
[1][4]

SMILES C1=C(C=NC=C1O)C(=O)O [2]

InChI

InChI=1S/C6H5NO3/c8-5-1-

4(6(9)10)2-7-3-5/h1-3,8H,

(H,9,10)

[2]

CAS Number 27828-71-3 [2]

Experimental Protocols
Synthesis of 5-Hydroxynicotinic Acid from 5-
Bromonicotinic Acid
This protocol describes the synthesis of 5-hydroxynicotinic acid from 5-bromonicotinic acid

via a nucleophilic aromatic substitution reaction.

Materials:

5-Bromonicotinic acid

Sodium hydroxide (NaOH)
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Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Copper powder (Cu)

Sodium sulfide hydrate (Na₂S·xH₂O)

Hydrochloric acid (HCl)

Distilled water

Ethanol

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

10.1 g (0.05 mol) of 5-bromonicotinic acid in 63 mL of water containing 10 g of NaOH.[4]

To this solution, add 3.1 g of copper(II) sulfate pentahydrate and 0.42 g of copper powder.[4]

Heat the reaction mixture to reflux with vigorous stirring for 30 hours.[4]

After cooling the mixture to room temperature, add 4.8 g of sodium sulfide hydrate and

continue stirring overnight.[4]

Heat the mixture to 70 °C and filter to remove insoluble copper salts.

Cool the filtrate and acidify with concentrated hydrochloric acid to a pH of approximately 3.

The precipitate of 5-hydroxynicotinic acid is collected by filtration, washed with cold water,

and then with a small amount of cold ethanol.

The crude product can be purified by recrystallization from hot water.[3]

Purification by Recrystallization
Procedure:

Dissolve the crude 5-hydroxynicotinic acid in a minimum amount of boiling distilled water.

[3]
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If the solution is colored, add a small amount of activated charcoal and boil for a few

minutes.

Hot-filter the solution to remove the charcoal and any insoluble impurities.

Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize

crystal formation.

Collect the purified crystals by vacuum filtration, wash with a small amount of ice-cold water,

and dry in a vacuum oven.

Characterization
1H NMR Spectroscopy:

Sample Preparation: Dissolve 5-10 mg of the purified 5-hydroxynicotinic acid in 0.6 mL of

a suitable deuterated solvent (e.g., DMSO-d₆).

Analysis: Acquire the ¹H NMR spectrum. The expected chemical shifts for the aromatic

protons will appear in the range of 7.5-8.5 ppm.

Infrared (IR) Spectroscopy:

Sample Preparation: Prepare a KBr pellet containing a small amount of the dried product or

acquire the spectrum using an ATR accessory.

Analysis: The IR spectrum will show a broad O-H stretching band for the carboxylic acid

around 2500-3300 cm⁻¹, a C=O stretching vibration for the carboxylic acid around 1700

cm⁻¹, and C=C and C=N stretching vibrations characteristic of the pyridine ring.

Signaling and Metabolic Pathways
While specific signal transduction pathways directly modulated by 5-hydroxynicotinic acid are

not extensively documented, its structural similarity to nicotinic acid suggests potential

interactions with nicotinic acid receptors and related metabolic pathways. A significant area of

research is its role in microbial metabolism. The following diagram illustrates the bacterial

degradation pathway of nicotinic acid, which involves the formation of a hydroxylated
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intermediate, 6-hydroxynicotinic acid, a close isomer of the title compound. This pathway

highlights a key biological context for the enzymatic processing of hydroxynicotinic acids.

Bacterial Nicotinic Acid Degradation Pathway
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NicAB
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Caption: Bacterial degradation pathway of nicotinic acid.

Biological and Pharmacological Roles
5-Hydroxynicotinic acid serves as a versatile precursor in the synthesis of various biologically

active molecules.[6] Its derivatives have been investigated for several therapeutic applications.

For instance, certain derivatives have demonstrated cardioprotective effects by reducing

oxidative stress markers.[7] As a nicotinic acid analog, it is also utilized in studies investigating

metabolic processes, particularly the mechanisms of enzymatic hydroxylation.[8] The presence

of both a hydroxyl and a carboxylic acid group allows for diverse chemical modifications,

making it a valuable scaffold in drug discovery programs aimed at developing new therapeutic

agents.[6]

Conclusion
5-Hydroxynicotinic acid is a compound with well-defined chemical properties and a versatile

structure that lends itself to a wide range of applications in research and development. This

guide has provided a consolidated resource on its key characteristics, detailed methodologies

for its synthesis and purification, and an insight into its role in metabolic pathways. For

researchers in drug discovery and medicinal chemistry, 5-hydroxynicotinic acid represents a

valuable building block with the potential for the development of novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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